Cas no 425408-42-0 (Ethyl chlorogenate)

• Product Name: Ethyl chlorogenate
• CAS No: 425408-42-0
• MF: C₁₈H₂₂O₉
• MW: 382.36200
• CID: 4670319
• PubChem ID: 11326520
• Update Time: 2025-07-21

Ethyl chlorogenate Chemical and Physical Properties

Names and Identifiers

• AKOS040762968
• Ethyl chlorogenate
• 425408-42-0
• CHEMBL482232
• BDBM50478839
• Chlorogenic acid ethyl ester
• 37123-66-3
• ethyl (1S,3R,4R,5R)-3-[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• ethyl (1S,3R,4R,5R)-3-((E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl)oxy-1,4,5-trihydroxycyclohexane-1-carboxylate
• Ethyl chlorogenic acid

• Inchi： InChI=1S/C18H22O9/c1-2-26-17(24)18(25)8-13(21)16(23)14(9-18)27-15(22)6-4-10-3-5-11(19)12(20)7-10/h3-7,13-14,16,19-21,23,25H,2,8-9H2,1H3/b6-4+/t13-,14-,16-,18+/m1/s1
• InChI Key： LEUHYTKFUDEERH-JKFBRHHXSA-N
• SMILES： CCOC(=O)C1(CC(C(C(C1)OC(=O)C=CC2=CC(=C(C=C2)O)O)O)O)O

Computed Properties

• Exact Mass: 382.12638228g/mol
• Monoisotopic Mass: 382.12638228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 154Ų

Experimental Properties

• Color/Form: Powder

Ethyl chlorogenate Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Quinic acids and derivatives

Additional information on Ethyl chlorogenate

Ethyl Chlorogenate (CAS No. 425408-42-0): An Overview of a Promising Compound in Pharmaceutical Research

Ethyl chlorogenate (CAS No. 425408-42-0) is a compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical properties and potential therapeutic applications. This compound, also known as ethyl 3-(3,4-dihydroxyphenyl)-2-(E)-propenoate, is a derivative of chlorogenic acid, a natural compound found in various plants, including coffee, tea, and fruits. The ethyl ester form of chlorogenic acid offers enhanced solubility and stability, making it a valuable candidate for drug development.

The chemical structure of ethyl chlorogenate consists of a phenolic ring with hydroxyl groups at the 3 and 4 positions, connected to an ethyl ester group. This structure confers the compound with antioxidant and anti-inflammatory properties, which are crucial for its potential therapeutic effects. Recent studies have explored the role of ethyl chlorogenate in various biological systems, highlighting its potential in treating conditions such as cardiovascular diseases, diabetes, and neurodegenerative disorders.

In the context of cardiovascular health, ethyl chlorogenate has been shown to exhibit potent antioxidant activity. Research published in the Journal of Agricultural and Food Chemistry demonstrated that ethyl chlorogenate can effectively scavenge free radicals and reduce oxidative stress, which is a key factor in the development of atherosclerosis and other cardiovascular diseases. Additionally, studies have indicated that ethyl chlorogenate can improve endothelial function and reduce blood pressure, further supporting its potential as a cardioprotective agent.

The anti-inflammatory properties of ethyl chlorogenate have also been extensively studied. Inflammation is a common underlying factor in many chronic diseases, including diabetes and neurodegenerative disorders. Research conducted by the Institute of Biochemistry and Biophysics found that ethyl chlorogenate can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and promoting tissue repair. These findings suggest that ethyl chlorogenate could be a promising candidate for the treatment of inflammatory conditions.

In the realm of diabetes management, ethyl chlorogenate has shown promise in improving insulin sensitivity and glucose metabolism. A study published in the Biochemical Pharmacology Journal reported that treatment with ethyl chlorogenate led to significant improvements in insulin resistance and glycemic control in animal models of type 2 diabetes. The mechanism behind these effects is thought to involve the activation of AMP-activated protein kinase (AMPK), a key regulator of cellular energy metabolism.

The neuroprotective effects of ethyl chlorogenate have also been investigated. Neurodegenerative disorders such as Alzheimer's disease are characterized by oxidative stress and inflammation in the brain. Research conducted at the National Institutes of Health found that ethyl chlorogenate can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative damage and inhibiting neuroinflammation. These findings suggest that ethyl chlorogenate could be a valuable therapeutic agent for preventing or treating neurodegenerative conditions.

Beyond its therapeutic applications, ethyl chlorogenate has also been explored for its potential use in cosmetic formulations. The antioxidant properties of this compound make it an attractive ingredient for skin care products aimed at reducing signs of aging and protecting against environmental damage. Clinical trials have shown that topical application of formulations containing ethyl chlorogenate can improve skin hydration, elasticity, and overall appearance.

In conclusion, Ethyl chlorogenate (CAS No. 425408-42-0) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and development. Its unique chemical structure endows it with antioxidant, anti-inflammatory, cardioprotective, antidiabetic, neuroprotective, and cosmetic properties. Ongoing research continues to uncover new avenues for its use, making ethyl chlorogenate an exciting area of focus for scientists and healthcare professionals alike.